Cas no 5633-16-9 (Ethanamine,N,N-diethyl-2-[2-(2-methyl-5-phenyl-1H-pyrrol-1-yl)phenoxy]-)

• Product Name: Ethanamine,N,N-diethyl-2-[2-(2-methyl-5-phenyl-1H-pyrrol-1-yl)phenoxy]-
• CAS No: 5633-16-9
• MF: C₂₃H₂₈N₂O
• MW: 348.481225967407
• CID: 371001
• PubChem ID: 26377
• Update Time: 2025-04-19

Ethanamine,N,N-diethyl-2-[2-(2-methyl-5-phenyl-1H-pyrrol-1-yl)phenoxy]- Chemical and Physical Properties

Names and Identifiers

• Ethanamine,N,N-diethyl-2-[2-(2-methyl-5-phenyl-1H-pyrrol-1-yl)phenoxy]-
• Leiophrrole
• N,N-diethyl-2-[2-(2-methyl-5-phenylpyrrol-1-yl)phenoxy]ethanamine
• 1-(2-<2-Diethylamino-ethoxy>-phenyl)-2-methyl-5-phenyl-pyrrol
• 1-(o-(2-(Diethylamino)ethoxy)phenyl)-2-methyl-5-phenylpyrrole
• 1-[2-(2-Diaethylamino-aethoxy)-phenyl]-2-methyl-5-phenyl-pyrrol
• Ethanamine,N,N-diethyl-2-(2-(2-methyl-5-phenyl-1H-pyrrol-1-yl)phenoxy)
• Leiopirrol
• Leiopirrol [INN-Spanish]
• Leiopyrrole
• Leiopyrrolum [INN-Latin]
• Pyrrole,1-(o-(2-(diethylamino)ethoxy)phenyl)-2-methyl-5-phenyl
• Leiopyrrole [INN:DCF]
• Leioplegil
• SCHEMBL25749
• Q27288462
• LEIOPYRROLE [MI]
• BRN 0300657
• AKOS040747029
• DV 714
• CHEMBL2104365
• NS00121106
• DV-714
• S1URO6678T
• N,N-diethyl-2-(2-(2-methyl-5-phenyl-1H-pyrrol-1-yl)phenoxy)ethan-1-amine
• UNII-S1URO6678T
• Leiopyrrolum
• CHEBI:135475
• 5633-16-9
• NCIOpen2_009160
• Ethanamine, N,N-diethyl-2-(2-(2-methyl-5-phenyl-1H-pyrrol-1-yl)phenoxy)-
• DTXSID40204868
• LEIOPYRROLE [INN]
• Pyrrole, 1-(o-(2-(diethylamino)ethoxy)phenyl)-2-methyl-5-phenyl-
• 4-20-00-03515 (Beilstein Handbook Reference)
• Leiopyrrol
• N,N-DIETHYL-2-(2-(2-METHYL-5-PHENYL-1H-PYRROL-1-YL)PHENOXY)ETHANAMINE
• 1-(2-(2-DIMETHYLAMINOETHOXY)-PHENYL)-2-METHYL-5-PHENYLPYRROLE

• Inchi： 1S/C23H28N2O/c1-4-24(5-2)17-18-26-23-14-10-9-13-22(23)25-19(3)15-16-21(25)20-11-7-6-8-12-20/h6-16H,4-5,17-18H2,1-3H3
• InChI Key： DQIUUHJEYNMMLD-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1N1C(C)=CC=C1C1C=CC=CC=1)CCN(CC)CC

Computed Properties

• Exact Mass: 348.22000
• Monoisotopic Mass: 348.22
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 26
• Rotatable Bond Count: 8
• Complexity: 392
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.4A^2
• XLogP3: 5.1

Experimental Properties

• Color/Form: Solid powder
• Density: 1.0742 (rough estimate)
• Boiling Point: bp13 232°
• Flash Point: 254.9°C
• Refractive Index: nD20 1.6025
• PSA: 17.40000
• LogP: 5.17330

Ethanamine,N,N-diethyl-2-[2-(2-methyl-5-phenyl-1H-pyrrol-1-yl)phenoxy]- Security Information

• Signal Word：Warning
• Storage Condition：Dry, dark and store at 0-4℃ for short term (days to weeks) or -20℃ for long term (Store correctly 2-3years).